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Abstract

Cedramber, a synthetic woody-amber fragrance ingredient, has been a cornerstone of modern
perfumery since its development. This technical guide provides a comprehensive overview of
the discovery, history, and chemical properties of Cedramber. It details the experimental
protocol for its synthesis via the Williamson ether synthesis, presents its physicochemical and
olfactory properties in structured tables, and illustrates its historical development and synthesis
pathway through detailed diagrams. This document serves as a technical resource for
researchers and professionals in fragrance chemistry, offering a deep dive into the science
behind this pivotal aroma chemical.

Introduction

Cedramber, chemically known as cedryl methyl ether, is a prominent synthetic sesquiterpene
ether belonging to the cedryl family of fragrance compounds.[1] Developed by International
Flavors & Fragrances (IFF) in 1966, it emerged from the systematic exploration of cedryl
derivatives as part of a broader movement in synthetic fragrance chemistry to create
sustainable and cost-effective alternatives to rare natural materials like ambergris.[1] Its unique
olfactory profile, a harmonious blend of dry, woody, and ambergris-like notes with nuances of
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cedar, patchouli, and vetiver, has made it an indispensable ingredient in a wide array of
fragrance applications, from fine perfumery to personal care and home products.[1]

This guide provides a detailed examination of Cedramber, focusing on its historical context,
synthesis, and physicochemical and sensory properties to provide a comprehensive resource
for the scientific community.

History and Discovery

The development of Cedramber is rooted in the mid-20th-century advancements in the
chemistry of cedrol, the primary constituent of cedarwood oil. As the demand for rich,
substantive, and complex base notes in fragrances grew, researchers sought to create
synthetic molecules that could replicate and enhance the desirable qualities of natural extracts.
The pursuit of sustainable alternatives to animal-derived fixatives like ambergris further fueled
this research.

Cedramber was a result of IFF's research into methoxy-substituted sesquiterpenes,
representing a significant step forward in creating synthetic woody-amber notes.[1] Its
introduction in 1966 provided perfumers with a novel tool to impart warmth, radiance, and
exceptional longevity to fragrance compositions.

Mid-20th Century Advancements in Cedrol Chemistry > 1966 Development of Cedramber by IFF =(Widespread use in Perfumery)
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Figure 1: Historical Development of Cedramber.

Chemical and Physical Properties

Cedramber is a colorless to pale yellow liquid with the chemical formula C16H280.[1] Its
chemical name is (1S,2R,5S,7R,8R)-8-Methoxy-2,6,6,8-tetramethyltricyclo[5.3.1.0%,5Jundecane.
A comprehensive summary of its physicochemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C16H280 [1]
Molecular Weight 236.4 g/mol [1]

CAS Number 67874-81-1 [1]
Appearance Colorless to pale yellow liquid [1112]

Odor Type Woody-Amber [1]

Dry, woody, ambergris-like,
Odor Profile with cedar, patchouli, and [1]

vetiver nuances

Odor Strength High to Very High [1]
Longevity on Smelling Strip > 125 hours [2]
Vapor Pressure 0.0026 hPa @ 20°C (est.) [3]
Flash Point > 100 °C [4]
- Soluble in ethanol, methanol,
Solubility ) [3]
isopropanol

Table 1: Physicochemical Properties of Cedramber.

Synthesis of Cedramber (Cedryl Methyl Ether)

Cedramber is synthesized from cedrol, a naturally occurring sesquiterpene alcohol extracted
from cedarwood oil. The most common method for its preparation is the Williamson ether
synthesis, a well-established organic reaction for forming ethers.

Reaction Principle

The synthesis involves the deprotonation of the hydroxyl group of cedrol using a strong base to
form a sodium cedroxide intermediate. This alkoxide then undergoes a nucleophilic substitution
reaction (SN2) with a methylating agent, such as dimethyl sulfate or methyl iodide, to yield
cedryl methyl ether.
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{Methylating Agent | e.g., Dimethyl Sulfate ((CHs)2SO0x)}

{Strong Base | e.g., Sodium Hydride (NaH)}

{Sodium Cedroxide | CisH2s0Na}

Click to download full resolution via product page

Figure 2: Chemical Synthesis Pathway of Cedramber.

Detailed Experimental Protocol

The following experimental protocol is adapted from the procedure described in U.S. Patent
3,373,208.[5]

Materials and Equipment:

o Recrystallized Cedrol

e Sodium Hydride (54% suspension in mineral oil)

e Dry Xylene

e Dimethyl Sulfate

e Aqueous Sodium Hydroxide solution

o Water

e Reaction flask with reflux condenser, dropping funnel, and stirrer
e Heating mantle

e Separatory funnel

« Distillation apparatus
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Procedure:
e Preparation of Sodium Cedroxide:

o To a refluxing mixture of 575 g of xylene and 164 g of sodium hydride (54% suspension in
mineral oil), a solution of 575 g of recrystallized cedrol in 2875 ml of dry xylene is added.

[5]

o The mixture is refluxed until the evolution of hydrogen gas ceases, indicating the complete
formation of the sodium cedroxide intermediate.[5]

¢ Methylation:

o To the refluxing mixture containing the sodium cedroxide, 253 g of dimethyl sulfate is
added over a period of 15 minutes.[5]

o The reaction mixture is then refluxed for an additional seven hours to ensure the
completion of the methylation reaction.[5]

o Work-up and Purification:

o After cooling, the reaction mass is carefully poured into a solution of 285 g of water and
100 g of aqueous sodium hydroxide to quench any unreacted dimethyl sulfate.[5]

o The organic layer is separated using a separatory funnel and washed with water until
neutral.[5]

o The solvent (xylene) is removed by distillation to yield the crude cedryl methyl ether.[5]
 Final Purification:

o The crude product is purified by fractional distillation to obtain pure cedryl methyl ether.[5]
The patent reports a yield of 94%.[5]

Olfactory Profile and Applications in Perfumery

The olfactory profile of Cedramber is characterized by its remarkable combination of dry,
woody, and ambergris notes. Its high substantivity and diffusive character make it an excellent
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fixative, enhancing the longevity and radiance of other fragrance ingredients.

Olfactory Aspect Description

Primary Notes Dry, Woody, Ambergris-like
Secondary Nuances Cedarwood, Patchouli, Vetiver
Strength High to very high

Diffusion Excellent

Longevity Exceptional

Table 2: Olfactory Characteristics of Cedramber.

Cedramber is a versatile ingredient used across a wide range of fragrance applications. In fine
fragrances, it provides a sophisticated and modern woody-amber foundation. It is particularly
effective in masculine and unisex compositions, where it imparts warmth and depth. In
functional perfumery, such as in soaps, detergents, and candles, its stability and high impact
contribute to a long-lasting and pleasant scent experience.

Sensory Evaluation

A detailed, standardized experimental protocol for the sensory evaluation of Cedramber is not
publicly available. However, a general protocol for the sensory analysis of a fragrance material
like Cedramber would typically involve a trained panel of evaluators and follow established
methodologies in sensory science.

General Experimental Protocol for Sensory Evaluation

Objective: To characterize the olfactory profile of Cedramber and evaluate its intensity and
longevity.

Materials:
o Cedramber (diluted in a suitable solvent like ethanol or diethyl phthalate)

e Odor-free smelling strips
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e Sensory evaluation booths with controlled ventilation and lighting

» Data collection software or forms

Panelists:

o Apanel of 10-15 trained sensory assessors with demonstrated olfactory acuity.
Procedure:

o Sample Preparation: Prepare a series of dilutions of Cedramber in the chosen solvent (e.g.,
10%, 5%, 1% solutions).

o Evaluation:
o Dip smelling strips into the prepared solutions for a standardized amount of time.
o Present the smelling strips to the panelists in a randomized and blind manner.

o Panelists evaluate the odor at different time intervals (e.g., immediately, after 1 hour, 4
hours, 24 hours, etc.) to assess the evolution of the scent and its longevity.

» Data Collection: Panelists rate the intensity of various odor descriptors (e.g., woody, amber,
dry, cedar) on a labeled magnitude scale. They also provide qualitative descriptions of the
scent.

o Data Analysis: The collected data is statistically analyzed to determine the mean intensity
ratings for each descriptor over time and to generate a comprehensive olfactory profile of
Cedramber.

Note: The odor detection threshold for Cedramber is not readily available in the public domain.

Conclusion

Since its discovery in 1966, Cedramber has established itself as a vital component in the
perfumer’s palette. Its development marked a significant achievement in synthetic fragrance
chemistry, providing a sustainable and versatile alternative to natural ingredients. The unique
combination of a powerful and elegant woody-amber character with excellent fixative properties
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ensures its continued relevance and widespread use in the fragrance industry. This technical
guide has provided a detailed overview of its history, synthesis, and properties, offering
valuable insights for researchers and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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